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Compound of Interest

Compound Name: BMS-814580

Cat. No.: B606255 Get Quote

Technical Guide: BMS-814580
No public patent information, quantitative data, experimental protocols, or signaling pathways

are currently available for a compound designated as BMS-814580.

Extensive searches for "BMS-814580" across scientific and patent databases did not yield any

specific results for this identifier. It is possible that this designation is incorrect, refers to an

early-stage internal compound that has not been publicly disclosed, or is a typographical error.

The search results did, however, frequently identify other investigational compounds from

Bristol-Myers Squibb (BMS) with similar naming conventions. One prominent example is BMS-

986458, a potent and selective B-cell lymphoma 6 (BCL6) ligand-directed degrader currently in

clinical development for the treatment of B-cell non-Hodgkin's lymphoma.

Should you be interested in information on a different BMS compound, such as BMS-986458, a

detailed technical guide can be provided. This would include:

Quantitative Data: Summarized tables of in vitro and in vivo efficacy, such as IC50 values in

various cell lines and tumor growth inhibition in xenograft models.

Experimental Protocols: Detailed methodologies for key experiments, including cell viability

assays, protein degradation assays, and pharmacokinetic studies.

Signaling Pathway and Workflow Diagrams: Visual representations of the compound's

mechanism of action and experimental procedures.
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Please verify the compound identifier to proceed with generating a detailed technical guide.

To cite this document: BenchChem. [BMS-814580 patent information]. BenchChem, [2025].
[Online PDF]. Available at: [https://www.benchchem.com/product/b606255#bms-814580-
patent-information]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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